Cas no 617703-55-6 (4-(5-bromothiophen-2-yl)-2-methylsulfanylpyrimidine)
617703-55-6 structure
Product Name:4-(5-bromothiophen-2-yl)-2-methylsulfanylpyrimidine
CAS No:617703-55-6
MF:C9H7BrN2S2
MW:287.199278116226
CID:2123649
PubChem ID:2820534
Update Time:2025-04-21
4-(5-bromothiophen-2-yl)-2-methylsulfanylpyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-(5-bromothiophen-2-yl)-2-methylsulfanylpyrimidine
- SCHEMBL2197193
- 4-(5-Bromothiophen-2-yl)-2-methylsulfanyl-pyrimidine
- 617703-55-6
- DB-339760
- HMS555I07
- 4-(5-Bromo-thiophen-2-yl)-2-methylsulfanyl-pyrimidine
- 4-(5-bromothien-2-yl)-2-(methylthio)pyrimidine
- Maybridge1_004935
- OUIMCZHMLVNCIH-UHFFFAOYSA-N
-
- Inchi: 1S/C9H7BrN2S2/c1-13-9-11-5-4-6(12-9)7-2-3-8(10)14-7/h2-5H,1H3
- InChI Key: OUIMCZHMLVNCIH-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C2C=CN=C(N=2)SC)S1
Computed Properties
- Exact Mass: 285.92340Da
- Monoisotopic Mass: 285.92340Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 79.3Ų
4-(5-bromothiophen-2-yl)-2-methylsulfanylpyrimidine Related Literature
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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